Cas no 900876-26-8 (N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide)

• Product Name: N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide
• CAS No: 900876-26-8
• MF: C₂₀H₁₃NO₄
• MW: 331.321525335312
• CID: 5440944
• Update Time: 2025-06-09

N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-oxo-3-phenylchromen-2-yl)furan-2-carboxamide
• 2-Furancarboxamide, N-(4-oxo-3-phenyl-4H-1-benzopyran-2-yl)-
• N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide

• Inchi： 1S/C20H13NO4/c22-18-14-9-4-5-10-15(14)25-20(17(18)13-7-2-1-3-8-13)21-19(23)16-11-6-12-24-16/h1-12H,(H,21,23)
• InChI Key： UMOWRKXWTORCHB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1OC2=CC=CC=C2C(=O)C=1C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide

Recent Advances in the Study of N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide (CAS: 900876-26-8)

The compound N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide (CAS: 900876-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented here is derived from peer-reviewed articles, patents, and conference proceedings published within the last two years.

Recent studies have highlighted the role of N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide as a potent inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study utilized in vitro and in vivo models to validate the compound's efficacy in reducing tumor growth and metastasis, with minimal off-target effects.

Another significant advancement is the optimization of the synthetic route for N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide. A research group from the University of Cambridge reported a novel, high-yield synthesis method in 2024, which reduces the number of steps and improves overall yield compared to previous protocols. This development is crucial for scaling up production for preclinical and clinical studies. The new method also allows for the introduction of various functional groups, enabling the generation of derivatives with enhanced pharmacokinetic properties.

In addition to its anticancer potential, recent investigations have explored the anti-inflammatory properties of N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide. A study in the European Journal of Pharmacology (2024) revealed that the compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest its potential utility in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to human trials.

In conclusion, N-(4-oxo-3-phenyl-4H-chromen-2-yl)furan-2-carboxamide (CAS: 900876-26-8) represents a promising candidate for the development of novel therapeutics targeting cancer and inflammatory diseases. Continued research efforts are needed to address the existing challenges and fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in medicinal chemistry.